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Compound of Interest

Compound Name: 16:0(Alkyne)-18:1 PE

Cat. No.: B15622254 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

16:0(Alkyne)-18:1 PE (1-hexdec-15-ynoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine).

Adherence to these guidelines is essential for ensuring laboratory safety and maintaining the

integrity of your research.

Quantitative Data Summary
For quick reference, the key quantitative properties of 16:0(Alkyne)-18:1 PE are summarized

in the table below.

Property Value

Chemical Name
1-hexdec-15-ynoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine

CAS Number 2260670-76-4

Molecular Weight 713.96 g/mol

Physical Form Powder

Storage Temperature -20°C

Shipping Condition Dry Ice
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Personal Protective Equipment (PPE)
While 16:0(Alkyne)-18:1 PE is not classified as a hazardous substance, standard laboratory

precautions should be observed to minimize exposure and prevent contamination.[1] The

following PPE is mandatory when handling this compound in its powdered form and in solution.

PPE Category Specification Rationale

Hand Protection Nitrile gloves Protects against skin contact.

Eye Protection
Safety glasses with side

shields

Protects eyes from airborne

powder and splashes.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection N95 respirator or equivalent

Recommended when weighing

or handling the powder outside

of a chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of 16:0(Alkyne)-18:1 PE
from receipt to disposal.

Receiving and Storage: Upon receipt, immediately transfer the vial to a -20°C freezer. The

compound is shipped on dry ice to maintain its stability.

Preparation: Before use, allow the vial to equilibrate to room temperature in a desiccator to

prevent condensation, which could affect the integrity of the hygroscopic powder.

Weighing: Conduct all weighing of the powdered compound within a chemical fume hood or

a balance enclosure to minimize the risk of inhalation and contamination of the laboratory

environment.
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Dissolving: Prepare solutions in a well-ventilated area or a chemical fume hood. Use

appropriate solvents as determined by your experimental protocol.

Experimental Use: Follow standard laboratory practices when using the dissolved compound

in your experiments. Avoid direct contact and aerosol generation.

Post-Experiment: After use, securely cap the stock vial and any prepared solutions and store

them at the recommended temperature.
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Workflow for Handling 16:0(Alkyne)-18:1 PE
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A flowchart illustrating the safe handling workflow for 16:0(Alkyne)-18:1 PE.
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Disposal Plan
Proper disposal of 16:0(Alkyne)-18:1 PE and associated waste is crucial to maintain a safe

and compliant laboratory.

Solid Waste:

Contaminated Consumables: Dispose of gloves, pipette tips, and other contaminated solid

waste in a designated hazardous waste container lined with a plastic bag.

Unused Powder: Unused or expired powdered 16:0(Alkyne)-18:1 PE should be disposed

of as chemical waste through your institution's environmental health and safety (EHS)

office. Do not dispose of it in the regular trash.

Liquid Waste:

Solutions: Collect all solutions containing 16:0(Alkyne)-18:1 PE in a clearly labeled,

sealed hazardous waste container.

Solvent Rinses: The initial solvent rinse of glassware that contained the compound should

be collected as hazardous liquid waste. Subsequent rinses with detergent and water can

typically be disposed of down the drain, but consult your institutional guidelines.

Sharps Waste:

Dispose of any contaminated needles, syringes, or other sharps in a designated,

puncture-proof sharps container labeled as hazardous chemical waste.

Always follow your institution's specific guidelines for hazardous waste disposal. When in

doubt, contact your EHS department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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